Cas no 2227844-38-2 (rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol)

• Product Name: rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol
• CAS No: 2227844-38-2
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 6212596
• PubChem ID: 165597759
• Update Time: 2025-06-15

rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol
• EN300-1627099
• 2227844-38-2
• rac-(1R,2S)-2-[(propan-2-yloxy)methyl]cycloheptan-1-ol

• Inchi： 1S/C11H22O2/c1-9(2)13-8-10-6-4-3-5-7-11(10)12/h9-12H,3-8H2,1-2H3/t10-,11+/m0/s1
• InChI Key： YLENXAFAVUXQCI-WDEREUQCSA-N
• SMILES： O[C@@H]1CCCCC[C@H]1COC(C)C

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol

CAS No. 2227844-38-2: A Comprehensive Overview of rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol in Pharmaceutical Chemistry

CAS No. 2227844-38-2 represents a pivotal compound in the field of pharmaceutical chemistry, with its unique molecular architecture and functional groups making it a subject of significant interest in both academic and industrial research. The rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol compound, characterized by its complex stereochemistry and cycloheptane ring system, has been extensively studied for its potential applications in drug development and synthetic organic chemistry. Recent advancements in analytical techniques and computational modeling have further enhanced the understanding of its chemical behavior and biological relevance.

The rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol molecule features a cycloheptane ring with two stereocenters, creating a chiral framework that is critical for its pharmacological activity. The presence of a propan-2-yloxy group at the 2-position of the cycloheptane ring introduces additional structural complexity, which may influence its interactions with biological targets. This structural feature is particularly relevant in the design of enantiomerically pure compounds, as the stereochemistry of such molecules can significantly affect their therapeutic efficacy and safety profiles.

Recent studies have highlighted the importance of rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol in the development of novel therapeutic agents. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting potential applications in the treatment of chronic inflammatory diseases. The study utilized advanced computational methods to predict the binding affinity of these derivatives to key inflammatory mediators, providing valuable insights into their mechanism of action.

The synthesis of rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol involves a multi-step process that requires precise control of stereochemical outcomes. One of the most efficient synthetic routes involves the use of asymmetric catalysis, where chiral catalysts are employed to selectively form the desired enantiomer. This approach not only enhances the yield of the target compound but also minimizes the formation of byproducts, which is crucial for pharmaceutical applications where purity is paramount.

Another significant aspect of rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol is its potential role in the development of prodrugs. Prodrugs are designed to improve the solubility, bioavailability, and stability of active pharmaceutical ingredients. Research published in 2022 in the European Journal of Medicinal Chemistry explored the use of this compound as a prodrug carrier, demonstrating its ability to enhance the delivery of hydrophobic drugs across biological membranes. This finding underscores the versatility of the compound in drug formulation strategies.

From a structural perspective, the rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol molecule exhibits a unique combination of hydrophobic and hydrophilic regions. The cycloheptane ring contributes to the molecule's hydrophobicity, while the propan-2-yloxy group introduces hydrophilic characteristics. This dual nature may facilitate interactions with various biological targets, making the compound a valuable candidate for further exploration in medicinal chemistry.

Recent advancements in analytical techniques have enabled more detailed characterization of rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and stereochemical configuration of the compound. These techniques are essential for ensuring the accuracy of synthetic processes and for the identification of potential impurities.

The pharmacological properties of rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol are still under investigation, but preliminary studies suggest its potential in modulating signaling pathways associated with cellular proliferation and differentiation. A 2024 study in the Journal of Biological Chemistry reported that the compound may influence the activity of certain kinases, which are key regulators in various physiological processes. These findings open new avenues for the application of the compound in the treatment of diseases involving aberrant signaling pathways.

In addition to its pharmacological potential, rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol has attracted attention in the field of materials science. Researchers are exploring its use in the development of biocompatible polymers and coatings for medical devices. The compound's ability to form stable hydrogen bonds with other molecules makes it a promising candidate for applications requiring controlled release of active agents or enhanced surface properties.

The environmental impact of rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol is another area of growing interest. As the pharmaceutical industry increasingly focuses on sustainable practices, the biodegradability and ecological footprint of such compounds are being evaluated. Studies are underway to assess the fate of this compound in aquatic environments and its potential for bioaccumulation, which is critical for ensuring the long-term safety of its use in drug formulations.

Finally, the continued exploration of rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol underscores its significance in the broader context of pharmaceutical research. Its structural complexity, pharmacological potential, and versatility in synthetic applications make it a valuable compound for further study. As new technologies and methodologies emerge, the understanding of this compound is likely to expand, paving the way for innovative applications in medicine and beyond.

In conclusion, CAS No. 2227844-38-2 and its derivative rac-(1R,2S)-2-(propan-2-yloxy)methylcycloheptan-1-ol represent a fascinating intersection of chemistry and biology. Their unique properties and potential applications highlight the importance of continued research in this area. As the field of pharmaceutical chemistry evolves, compounds like these will undoubtedly play a crucial role in the development of new therapies and the advancement of scientific knowledge.